![molecular formula C16H15FN6O B5154348 1-(4-fluorobenzyl)-N-[2-(2-pyrazinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B5154348.png)
1-(4-fluorobenzyl)-N-[2-(2-pyrazinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzyl)-N-[2-(2-pyrazinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as FPeT, and it belongs to the class of triazole-containing compounds. FPeT has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of FPeT is not fully understood, but it is believed to interact with certain proteins and enzymes in the body, leading to changes in their activity. FPeT has been shown to inhibit the activity of certain enzymes, including histone deacetylases and carbonic anhydrases, which are involved in various biological processes.
Biochemical and Physiological Effects:
FPeT has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-tuberculosis effects. FPeT has been shown to induce cell death in cancer cells and to inhibit the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis. FPeT has also been shown to reduce inflammation in animal models of inflammation.
Advantages and Limitations for Lab Experiments
FPeT has several advantages for use in lab experiments, including its high stability, solubility, and fluorescence. However, FPeT also has some limitations, including its potential toxicity and its limited availability.
Future Directions
There are several future directions for research on FPeT, including:
1. Further studies on the mechanism of action of FPeT and its interaction with various proteins and enzymes.
2. Development of FPeT-based probes for imaging biological systems.
3. Synthesis of FPeT derivatives with improved pharmacological properties.
4. Evaluation of the potential of FPeT as a building block for the synthesis of functional materials.
5. Development of FPeT-based drugs for the treatment of cancer, tuberculosis, and other diseases.
In conclusion, 1-(4-fluorobenzyl)-N-[2-(2-pyrazinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. FPeT has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. FPeT has several advantages for use in lab experiments, but it also has some limitations. There are several future directions for research on FPeT, including the development of FPeT-based drugs for the treatment of cancer, tuberculosis, and other diseases.
Synthesis Methods
FPeT can be synthesized using different methods, including the Huisgen 1,3-dipolar cycloaddition reaction and the Sonogashira coupling reaction. The Huisgen 1,3-dipolar cycloaddition reaction involves the reaction of an azide and an alkyne to form a 1,2,3-triazole ring. The Sonogashira coupling reaction involves the reaction of an aryl halide and an alkyne in the presence of a palladium catalyst to form an aryl-alkyne intermediate, which then undergoes a cyclization reaction to form a triazole ring.
Scientific Research Applications
FPeT has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, FPeT has been studied as a potential drug candidate for the treatment of cancer, tuberculosis, and other diseases. In biochemistry, FPeT has been used as a tool for studying protein-protein interactions and as a fluorescent probe for imaging biological systems. In materials science, FPeT has been studied as a potential building block for the synthesis of functional materials.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N-(2-pyrazin-2-ylethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN6O/c17-13-3-1-12(2-4-13)10-23-11-15(21-22-23)16(24)20-6-5-14-9-18-7-8-19-14/h1-4,7-9,11H,5-6,10H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FATPCWUTHZSIDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(N=N2)C(=O)NCCC3=NC=CN=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorobenzyl)-N-[2-(2-pyrazinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.